Cas no 639499-85-7 (1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)-)

1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)- is a substituted indole derivative characterized by a nitrile group at the 3-position and a benzyl substituent at the 1-position, with an additional methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its indole core structure is significant in bioactive molecules, contributing to interactions with biological targets. The nitrile functionality enhances reactivity, enabling further derivatization through nucleophilic addition or reduction. The benzyl group provides steric and electronic modulation, improving selectivity in synthetic applications. This compound is valued for its stability, synthetic flexibility, and potential as a scaffold for drug discovery.

1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)- structure

639499-85-7 structure

Product Name:1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)-

CAS No:639499-85-7

MF:C₁₇H₁₄N₂

MW:246.306463718414

CID:389961

PubChem ID:23962650

Update Time:2025-07-02

1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)-
- 1-benzyl-2-methylindole-3-carbonitrile
- AKOS005525438
- Oprea1_294602
- 639499-85-7
- DTXSID50635962
- 1-benzyl-2-methyl-1H-indole-3-carbonitrile
- CS-0363816
- Inchi： 1S/C17H14N2/c1-13-16(11-18)15-9-5-6-10-17(15)19(13)12-14-7-3-2-4-8-14/h2-10H,12H2,1H3
- InChI Key： KYZPLWBKMAMUIV-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)C(C)=C(C#N)C2C=CC=CC1=2

Computed Properties

Exact Mass: 246.115698455g/mol
Monoisotopic Mass: 246.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 28.7Å²

1H-Indole-3-carbonitrile, 2-methyl-1-(phenylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM235438-1g	1-Benzyl-2-methyl-1H-indole-3-carbonitrile	639499-85-7	95%+	1g	$701	2023-02-02
Chemenu	CM235438-1g	1-Benzyl-2-methyl-1H-indole-3-carbonitrile	639499-85-7	95%+	1g	$701	2021-08-04
Alichem	A199011274-1g	1-Benzyl-2-methyl-1H-indole-3-carbonitrile	639499-85-7	95%	1g	$735.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1434486-1g	1-Benzyl-2-methyl-1H-indole-3-carbonitrile	639499-85-7	98%	1g	￥9427.00	2024-05-05
Crysdot LLC	CD11082128-1g	1-Benzyl-2-methyl-1H-indole-3-carbonitrile	639499-85-7	97%	1g	$743	2024-07-18